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Compound of Interest

Compound Name: 1-Bromo-2,2,5-trimethylhexane

Cat. No.: B1528752 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromo-2,2,5-trimethylhexane is readily

available. The following information is compiled from data on structurally similar alkyl bromides

and should be used as a guide only. A thorough risk assessment should be conducted before

handling this chemical.

Section 1: Physical and Chemical Properties
This section summarizes the known and computed physical and chemical properties of 1-
Bromo-2,2,5-trimethylhexane.
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Property Value Source

Molecular Formula C₉H₁₉Br PubChem[1]

Molecular Weight 207.15 g/mol PubChem[1]

CAS Number 1466562-36-6 Moldb[2]

Computed XLogP3 4.4 PubChem[1]

Computed Hydrogen Bond

Donor Count
0 PubChem[1]

Computed Hydrogen Bond

Acceptor Count
0 PubChem[1]

Computed Rotatable Bond

Count
4 PubChem[1]

Computed Exact Mass 206.06701 Da PubChem[1]

Computed Monoisotopic Mass 206.06701 Da PubChem[1]

Computed Topological Polar

Surface Area
0 Å² PubChem[1]

Computed Heavy Atom Count 10 PubChem[1]

Computed Complexity 84.7 PubChem[1]

Section 2: Safe Handling and Personal Protective
Equipment (PPE)
Adherence to strict safety protocols is essential when working with 1-Bromo-2,2,5-
trimethylhexane. The following guidelines are based on best practices for handling similar

alkyl halides.

Engineering Controls
Fume Hood: All manipulations of 1-Bromo-2,2,5-trimethylhexane should be performed in a

well-ventilated chemical fume hood.[3]
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Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.[4][5]

Personal Protective Equipment (PPE)
PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.[6][7]

Protects against splashes and

vapors.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves for integrity

before each use.[3][7][8]

Prevents skin contact.

Body Protection

A flame-retardant lab coat,

worn fully buttoned. Consider a

chemical-resistant apron for

larger quantities.[6][7]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Typically not required when

working in a certified fume

hood. If there is a risk of

inhalation, use a NIOSH-

approved respirator with an

organic vapor cartridge.

Protects against inhalation of

vapors.

Section 3: Experimental Protocols
General Handling Protocol

Preparation: Before starting work, ensure all necessary PPE is worn correctly. Confirm the

fume hood is functioning properly.

Dispensing: Carefully dispense the required amount of 1-Bromo-2,2,5-trimethylhexane.

Keep the container tightly closed when not in use.[9]

Reaction Setup: Perform all reactions within the fume hood. Use equipment that is clean, dry,

and free of contaminants.
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Post-Handling: After use, wash hands and any exposed skin thoroughly with soap and water.

[8] Clean any contaminated surfaces.

Spill Cleanup Protocol
For small spills (less than 100 mL) within a fume hood:

Alert Personnel: Inform others in the immediate area of the spill.

Containment: If safe to do so, contain the spill using an inert absorbent material such as

sand, vermiculite, or a commercial sorbent.[5][10]

Absorption: Cover the spill with the absorbent material, working from the outside in to

prevent spreading.[11]

Collection: Once the liquid is absorbed, use non-sparking tools to carefully collect the

material into a designated, labeled hazardous waste container.[6][10]

Decontamination: Wipe the spill area with a suitable solvent (e.g., acetone), and place the

cleaning materials in the same hazardous waste container.

Disposal: Seal the waste container and dispose of it according to institutional and local

regulations for halogenated organic waste.

For large spills, or any spill outside of a fume hood, evacuate the area and contact your

institution's Environmental Health and Safety (EHS) department immediately.

Section 4: First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4][10]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[4][10]

Inhalation

Move the person to fresh air. If they are not

breathing, give artificial respiration. Seek

immediate medical attention.[4][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][7]

Section 5: Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or a

water spray to extinguish a fire.[5][7][8]

Specific Hazards: The compound may be combustible.[4] Upon combustion, it may produce

hazardous decomposition products such as carbon monoxide, carbon dioxide, and hydrogen

bromide gas.[5]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][5]

Section 6: Disposal
All waste containing 1-Bromo-2,2,5-trimethylhexane must be treated as hazardous waste.

Waste Collection: Collect all liquid and solid waste contaminated with this chemical in a

designated, clearly labeled, and sealed container for halogenated organic waste.[3]
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Disposal Route: Dispose of the waste through a licensed professional waste disposal

service.[12] Do not pour down the drain or dispose of with regular trash. Adhere to all local,

state, and federal regulations for hazardous waste disposal.[6]
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Caption: Workflow for the safe handling and disposal of 1-Bromo-2,2,5-trimethylhexane.
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Caption: Decision tree for responding to a spill of 1-Bromo-2,2,5-trimethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Bromo-2,2,5-trimethylhexane | C9H19Br | CID 66050363 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1466562-36-6 | 1-Bromo-2,2,5-trimethylhexane - Moldb [moldb.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1528752?utm_src=pdf-body-img
https://www.benchchem.com/product/b1528752?utm_src=pdf-body
https://www.benchchem.com/product/b1528752?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2_2_5-trimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2_2_5-trimethylhexane
https://www.moldb.com/product/1466562-36-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. benchchem.com [benchchem.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. fishersci.com [fishersci.com]

6. benchchem.com [benchchem.com]

7. cdhfinechemical.com [cdhfinechemical.com]

8. 4adi.com [4adi.com]

9. static.cymitquimica.com [static.cymitquimica.com]

10. assets.thermofisher.cn [assets.thermofisher.cn]

11. Cleaning up a spill | Compliance and Risk Management [kent.edu]

12. capotchem.com [capotchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for 1-Bromo-2,2,5-
trimethylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1528752#safe-handling-and-disposal-of-1-bromo-2-
2-5-trimethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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